Cas no 863556-15-4 (N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide
• CAS No: 863556-15-4
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6352953
• PubChem ID: 7119228
• Update Time: 2025-05-21

N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide
• F0686-0549
• 863556-15-4
• N-(2-(2-(3,4-dimethoxyphenyl)thiazol-4-yl)ethyl)-2-phenoxyacetamide
• N-{2-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]ethyl}-2-phenoxyacetamide
• AKOS024596839
• N-[2-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]ethyl]-2-phenoxyacetamide

• Inchi： 1S/C21H22N2O4S/c1-25-18-9-8-15(12-19(18)26-2)21-23-16(14-28-21)10-11-22-20(24)13-27-17-6-4-3-5-7-17/h3-9,12,14H,10-11,13H2,1-2H3,(H,22,24)
• InChI Key： ULVQPEMOLJFXPH-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(COC2C=CC=CC=2)=O)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.9Ų

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide

N-{2-2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide: A Comprehensive Overview

The compound with CAS No 863556-15-4, known as N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

N-{2-2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide is characterized by its complex structure, which includes a thiazole ring fused with a phenyl group and an acetylamide moiety. The presence of the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to the compound's stability and bioavailability. Additionally, the 3,4-dimethoxyphenyl group introduces electron-donating methoxy substituents, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide exhibits significant inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

Moreover, the compound's phenoxyacetamide group plays a crucial role in its pharmacokinetic properties. This group enhances the molecule's solubility and permeability, which are essential for effective drug delivery. The combination of these structural elements makes N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide a versatile candidate for exploring various therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The synthesis begins with the preparation of the thiazole ring using appropriate starting materials such as thiourea and aldehydes or ketones. Subsequent steps involve the introduction of the 3,4-dimethoxyphenyl group and the phenoxyacetamide moiety through nucleophilic substitution or amide bond formation reactions.

The latest advancements in green chemistry have also influenced the synthesis of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide. Researchers have explored eco-friendly reaction conditions and catalysts to minimize waste and improve yield. These efforts align with global initiatives to promote sustainable chemical practices.

Beyond its pharmacological applications, this compound has shown promise in other areas such as agrochemicals and materials science. Its ability to modulate enzyme activity suggests potential use in developing pesticides or herbicides with high specificity and reduced environmental impact.

In conclusion, N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}-2-phenoxyacetamide (CAS No 863556-15-4) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical and agricultural sectors.